Cas no 2171795-90-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171795-90-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6547213
• PubChem ID: 165603828
• Update Time: 2025-06-11

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid
• 2171795-90-5
• EN300-1506488

• Inchi： 1S/C27H32N2O5/c1-16(2)14-24(25(30)28-23-13-7-12-21(23)26(31)32)29-27(33)34-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-24H,7,12-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： SLAOEPHKLOFZBB-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1NC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic Acid (CAS No. 2171795-90-5)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2171795-90-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids.

The cyclopentane ring in the structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid adds a level of conformational rigidity to the molecule, which can be crucial for achieving specific biological activities. This rigidity can influence the binding affinity and selectivity of the molecule to its target, making it a valuable tool in drug design and optimization.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives, including 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid, can be used to develop potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes, including signal transduction, cell cycle regulation, and apoptosis. By targeting these interactions, researchers aim to develop new treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-protected amino acid derivatives in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but have improved pharmacological properties, such as increased stability and reduced immunogenicity. The results showed that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid can be effectively incorporated into peptidomimetic structures, enhancing their binding affinity and selectivity towards specific targets.

The chemical synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the cyclopentane ring through a ring-closing metathesis (RCM) reaction. The final step involves deprotection to yield the desired compound. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity.

The physicochemical properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid, such as its solubility, stability, and reactivity, are critical for its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis, while its stability under mild conditions ensures that it can be stored and handled without degradation.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2171795-90-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents. Ongoing research continues to explore new applications and optimize synthetic methods to further enhance its utility in drug discovery and development.